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Abstract
Goodyeroside A is a naturally occurring glycoside that has garnered interest for its potential

biological activities. This document provides an in-depth technical overview of the chemical

structure and stereochemistry of Goodyeroside A. It includes a summary of its

physicochemical and spectroscopic data, detailed experimental protocols for its synthesis and

isolation, and visualizations of its structure and relevant experimental workflows.

Chemical Structure and Stereochemistry
Goodyeroside A is a glycoside consisting of a β-D-glucopyranosyl moiety linked to a (S)-3-

hydroxy-γ-butyrolactone aglycone. The systematic IUPAC name for Goodyeroside A is (4S)-4-

[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-one[1]. The

molecule has a molecular formula of C10H16O8 and a molecular weight of 264.23 g/mol [1][2].

The absolute configuration of the stereocenters is crucial for its biological activity and is defined

as follows:

Aglycone moiety ((S)-3-hydroxy-γ-butyrolactone): The chiral center at the 4-position of the

oxolan-2-one ring has an S configuration.
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Glycone moiety (β-D-glucopyranose): The glucose unit is in the β-anomeric form and

possesses the standard D-configuration at its stereocenters (2R, 3R, 4S, 5S, 6R).

The chemical structure and stereochemistry of Goodyeroside A are depicted in the following

diagram:
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Aglycone Synthesis

Enzymatic Glycosylation

L-malic acid

Four-step chemical synthesis
(Protection, Reduction, Lactonization)

(S)-3-hydroxy-γ-butyrolactone

β-D-glucosidase catalyst
(Homogeneous organic-water system)

β-D-glucose
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Dried and powdered plant material

Extraction with methanol/ethanol

Solvent-solvent partitioning

Column chromatography

Reversed-phase HPLC

Pure Goodyeroside A

Structural Elucidation (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Goodyeroside
https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL2071309
https://www.benchchem.com/product/b13404421#goodyeroside-a-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b13404421#goodyeroside-a-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b13404421#goodyeroside-a-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b13404421#goodyeroside-a-chemical-structure-and-stereochemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13404421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13404421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

